Cas no 1235981-58-4 (2-Methanesulfonyl-2,3-dihydro-1H-isoquinolin-4-one)

• Product Name: 2-Methanesulfonyl-2,3-dihydro-1H-isoquinolin-4-one
• CAS No: 1235981-58-4
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• MDL: MFCD28398065
• CID: 4778446
• Update Time: 2026-02-27

2-Methanesulfonyl-2,3-dihydro-1H-isoquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Methanesulfonyl-2,3-dihydro-1H-isoquinolin-4-one
• 1756AJ
• SB32094
• 2-methanesulfonyl-1,2,3,4-tetrahydroisoquinolin-4-one

• MDL： MFCD28398065
• Inchi： 1S/C10H11NO3S/c1-15(13,14)11-6-8-4-2-3-5-9(8)10(12)7-11/h2-5H,6-7H2,1H3
• InChI Key： DLYQPBXWDTYBMW-UHFFFAOYSA-N
• SMILES： S(C)(N1CC(C2C=CC=CC=2C1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 0.6
• Topological Polar Surface Area: 62.8

Additional information on 2-Methanesulfonyl-2,3-dihydro-1H-isoquinolin-4-one

2-Methanesulfonyl-2,3-dihydro-1H-isoquinolin-4-one (CAS No. 1235981-58-4)

2-Methanesulfonyl-2,3-dihydro-1H-isoquinolin-4-one is a highly specialized organic compound with the CAS registry number 1235981-58-4. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities and potential applications in pharmaceuticals and agrochemicals. The molecule features a unique structure characterized by a methanesulfonyl group attached to the isoquinoline skeleton, which contributes to its distinctive chemical properties and reactivity.

The synthesis of 2-Methanesulfonyl-2,3-dihydro-1H-isoquinolin-4-one involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. Recent studies have highlighted its role as a key intermediate in the development of novel bioactive compounds. For instance, researchers have explored its potential as a precursor for synthesizing antibiotics and anti-inflammatory agents. The compound's ability to undergo various functional group transformations makes it highly versatile in drug discovery programs.

One of the most significant breakthroughs in the study of CAS No. 1235981-58-4 is its application in targeted drug delivery systems. Scientists have demonstrated that this compound can be modified to enhance its solubility and bioavailability, making it an ideal candidate for oral medications. Additionally, its methanesulfonyl group has been shown to improve the stability of drug molecules in vivo, reducing the need for frequent dosing.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of 2-Methanesulfonyl-2,3-dihydro-1H-isoquinolin-4-one. Using molecular docking simulations, researchers have identified potential binding sites on various therapeutic targets, such as kinases and proteases. These findings suggest that the compound could serve as a lead molecule for developing novel enzyme inhibitors with high specificity and potency.

In terms of industrial applications, CAS No. 1235981-58-4 has gained attention in the agrochemical sector due to its potential as a plant growth regulator. Field trials have shown that this compound can enhance crop yield by promoting root development and improving stress tolerance in plants. Its eco-friendly profile and low toxicity make it a promising alternative to traditional chemical fertilizers.

The global market for isoquinoline derivatives is rapidly expanding, driven by increasing demand from pharmaceutical and agricultural industries. As a result, 2-Methanesulfonyl-2,3-dihydro-1H-isoquinolin